![molecular formula C8H7N3O3S B1384207 Ethyl 7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylate CAS No. 54968-79-5](/img/structure/B1384207.png)
Ethyl 7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylate
Overview
Description
Ethyl 7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylate (E7O-DHIP) is a novel compound that has been studied for its potential applications in the field of scientific research. E7O-DHIP is a derivative of isothiazolo[4,3-d]pyrimidine-3-carboxylic acid, and is synthesized through a multi-step process involving the reaction of ethyl chloroformate with the acid. E7O-DHIP has been studied for its potential as a biochemical and physiological agent, and its advantages and limitations for laboratory experiments have been explored.
Scientific Research Applications
Antitumor Activity
This compound has shown promise in the field of oncology. Its structural similarity to purine allows it to bind effectively to biological targets, which is crucial in the design of anticancer drugs . The active methylene group (C2H2) in the compound is highly reactive, making it an attractive center for functionalization and optimization of interactions with cancerous cells .
Antibacterial Properties
The derivatives of thiazolo[3,2-a]pyrimidine, to which our compound is closely related, have demonstrated significant antibacterial activity . This makes it a potential candidate for the development of new antibiotics, especially in an era where antibiotic resistance is a growing concern.
Anti-inflammatory Uses
In addition to its antitumor and antibacterial properties, this compound has also been found to possess anti-inflammatory activities . This could be beneficial in the treatment of chronic inflammatory diseases and for the development of new anti-inflammatory medications.
Synthesis of Heterocyclic Compounds
The compound serves as a key intermediate in the synthesis of various heterocyclic compounds . These heterocyclic structures are important in pharmaceuticals and agrochemicals due to their biological and chemical properties.
Antitubercular Activity
Research has indicated that certain derivatives of the compound exhibit potent in vitro antitubercular activity . This is particularly relevant for the treatment of tuberculosis, which remains a major global health challenge.
Inhibitor Design
The compound’s active methylene group is a focal point for functionalization, which is essential for the design of inhibitors that can bind to specific enzymes or receptors . This application is critical in the development of targeted therapies for various diseases.
properties
IUPAC Name |
ethyl 7-oxo-6H-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3S/c1-2-14-8(13)6-4-5(11-15-6)7(12)10-3-9-4/h3H,2H2,1H3,(H,9,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZNXAPOURYLMKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=NS1)C(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 7-oxo-6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-bromo-5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine](/img/structure/B1384125.png)
![3-(4-Bromophenyl)-3-oxo-2-{2-[4-(trifluoromethyl)phenyl]hydrazono}propanal](/img/structure/B1384126.png)
![[3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol, methanesulfonic acid](/img/structure/B1384130.png)
